Cas no 12180-80-2 (1,1-Dibenzoylferrocene)

• Product Name: 1,1-Dibenzoylferrocene
• CAS No: 12180-80-2
• MF: C₂₄H₁₈FeO₂
• MW: 394.243527889252
• MDL: MFCD00045455
• CID: 142200
• PubChem ID: 87563879
• Update Time: 2025-06-15

1,1-Dibenzoylferrocene Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-dibenzoyl-
• 1,1'-Dibenzoylferrocene
• NSC 223086
• 1,?1-?Dibenzoylferrocene
• Bis(benzoylcyclopentadienyl) Iron
• Di(benzoylcyclopentadienyl) Iron
• Dibenzoylferrocene
• 1,1''-DIBENZOYLFERROCENE 98+%
• Bis(benzoylcyclopentadienyl) Iron Di(benzoylcyclopentadienyl) Iron
• Ferrocene, 1,1'-dibenzoyl-
• 1,1-Dibenzoylferrocene

• MDL： MFCD00045455
• Inchi： 1S/2C12H9O.Fe/c2*13-12(11-8-4-5-9-11)10-6-2-1-3-7-10;/h2*1-9H;
• InChI Key： HAAYOEOQZIDZLZ-UHFFFAOYSA-N
• SMILES： [C]1([CH][CH][CH][CH]1)C(=O)C1C=CC=CC=1.[C]1([CH][CH][CH][CH]1)C(=O)C1=CC=CC=C1.[Fe] |^1:0,1,2,3,4,13,14,15,16,17|

Computed Properties

• Exact Mass: 394.06600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.42 g/cm3
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 293.1℃ at 760 mmHg
• Flash Point: 231.6±28.7 °C
• Solubility: Soluble in toluene
• PSA: 34.14000
• LogP: 4.54670
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,1-Dibenzoylferrocene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides

Additional information on 1,1-Dibenzoylferrocene

Comprehensive Overview of 1,1-Dibenzoylferrocene (CAS No. 12180-80-2): Properties, Applications, and Innovations

1,1-Dibenzoylferrocene (CAS No. 12180-80-2) is a highly specialized organometallic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique ferrocene backbone and dibenzoyl substituents, exhibits remarkable chemical stability and versatility. Its molecular structure combines the robustness of ferrocene with the reactivity of benzoyl groups, making it a valuable intermediate in synthetic chemistry and material science.

One of the most frequently searched questions about 1,1-Dibenzoylferrocene revolves around its synthesis methods. Researchers often explore its preparation via Friedel-Crafts acylation of ferrocene, a process that highlights its adaptability in organic transformations. The compound's redox-active properties also make it a candidate for applications in electrochemical sensors and catalysis, aligning with the growing demand for sustainable chemical processes.

In recent years, the surge in interest for green chemistry and renewable energy has propelled studies on 1,1-Dibenzoylferrocene as a potential component in energy storage systems. Its ability to undergo reversible electron transfer reactions positions it as a promising material for redox flow batteries, a topic frequently queried in scientific forums. Additionally, its photophysical properties are being investigated for use in organic electronics, such as OLEDs and photovoltaic devices.

The compound's structural tunability is another hot topic among chemists. By modifying the benzoyl groups, researchers can tailor its solubility and reactivity for specific applications, such as polymer additives or ligands in coordination chemistry. This adaptability addresses the increasing need for customizable materials in advanced manufacturing.

From an analytical perspective, 1,1-Dibenzoylferrocene is often discussed in the context of spectroscopic characterization. Techniques like NMR, IR, and X-ray crystallography are commonly employed to confirm its structure, a detail frequently sought by students and professionals alike. Its crystalline nature also makes it a model compound for studying molecular packing and intermolecular interactions.

In the pharmaceutical realm, while not a drug itself, 1,1-Dibenzoylferrocene serves as a precursor for bioactive ferrocene derivatives. This connection to medicinal chemistry is a trending subject, especially with the rise of metal-based therapeutics. Its low toxicity and stability under physiological conditions further enhance its appeal for such exploratory research.

Environmental considerations are also paramount in contemporary discussions. The compound's biodegradability and eco-friendly disposal methods are increasingly scrutinized, reflecting broader societal shifts toward sustainable laboratory practices. This aligns with searches on green solvents and waste reduction in chemical synthesis.

In summary, 1,1-Dibenzoylferrocene (CAS No. 12180-80-2) stands at the intersection of multiple cutting-edge research fields. Its multifunctional nature and adaptability ensure its relevance in addressing modern scientific challenges, from renewable energy to advanced materials. As interest in organometallic chemistry continues to grow, this compound remains a focal point for innovation and discovery.